Cas no 208941-54-2 ((2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol)

• Product Name: (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol
• CAS No: 208941-54-2
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 242056
• PubChem ID: 15398718
• Update Time: 2025-10-29

(2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol
• (2'-METHOXYBIPHENYL-3-YL)-METHANOL
• [1,1'-Biphenyl]-3-methanol,2'-methoxy-
• [3-(2-methoxyphenyl)phenyl]methanol
• (2'-Methoxy[1,1'-biphenyl]-3-yl)methanol
• (2'-methoxybiphenyl-3-yl)methanol
• MFCD06802878
• BB 0224059
• AKOS002683367
• 208941-54-2
• [1,1'-Biphenyl]-3-methanol, 2'-methoxy-
• A923195
• DTXSID70572385

• MDL： MFCD06802878
• Inchi： 1S/C14H14O2/c1-16-14-8-3-2-7-13(14)12-6-4-5-11(9-12)10-15/h2-9,15H,10H2,1H3
• InChI Key： BURRRXPYBDJKJA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC=C(CO)C=1

Computed Properties

• Exact Mass: 214.09900
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.85450

Additional information on (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol

Comprehensive Guide to (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol (CAS No. 208941-54-2)

(2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol (CAS No. 208941-54-2) is a specialized organic compound with significant applications in pharmaceutical and material sciences. This compound, featuring a biphenyl core with a methoxy and hydroxymethyl substituent, is widely studied for its unique chemical properties and versatility in synthesis. Researchers and industry professionals frequently search for (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol suppliers, synthesis methods, and applications in drug development, making it a topic of high relevance in modern chemistry.

The molecular structure of (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol includes a biphenyl scaffold, which is known for its stability and ability to interact with biological targets. The presence of the methoxy group at the 2'-position and the hydroxymethyl group at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry have spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

One of the most searched topics related to CAS No. 208941-54-2 is its role in pharmaceutical research. The compound serves as a key building block for developing novel therapeutics, particularly in the fields of anti-inflammatory and anticancer agents. Its structural features allow for modifications that can improve drug efficacy and reduce side effects. Additionally, (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol derivatives are being explored for their potential in neurological disorders, a hot topic in medical research.

In material science, (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol is utilized in the synthesis of advanced polymers and liquid crystals. Its ability to form stable π-conjugated systems makes it suitable for applications in organic electronics and optoelectronic devices. With the growing demand for flexible electronics, researchers are investigating its use in OLEDs and solar cells, addressing the need for sustainable energy solutions.

The market for (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol is expanding, driven by its diverse applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of academic and industrial laboratories. Quality control and analytical methods for CAS No. 208941-54-2 are also frequently discussed, as purity and consistency are critical for research and production.

For those seeking (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol suppliers, it is essential to consider factors such as purity levels, scalability, and regulatory compliance. The compound is typically available in research-grade quantities, with some suppliers providing custom synthesis services for larger-scale projects. As the chemical industry evolves, innovations in catalytic processes and solvent-free reactions are expected to enhance the production efficiency of this valuable intermediate.

In summary, (2'-Methoxy-[1,1'-biphenyl]-3-yl)methanol (CAS No. 208941-54-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic electronics. Its unique structure and reactivity make it a subject of ongoing research, particularly in areas aligned with sustainability and healthcare innovation. For researchers and industry professionals, understanding its properties and applications is key to unlocking its full potential.